3-((1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C16H16N4O3/c1-10-7-13(11(2)22-10)16(21)20-6-3-12(9-20)23-15-14(8-17)18-4-5-19-15/h4-5,7,12H,3,6,9H2,1-2H3
• InChI Key: PVLYPSOGWVLHCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

3-((1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile, also known as DFP-10825, is a novel small molecule compound with potential therapeutic applications. It is a pyrazine-based compound that has been synthesized through a multi-step process.

Scientific Research Applications

Heterocyclic Compound Synthesis

The research on compounds structurally related to "3-((1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile" predominantly involves the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and organic materials. Studies demonstrate the utility of enaminonitriles and related intermediates in constructing pyrazole, pyridine, and pyrimidine derivatives, highlighting the versatility of these compounds in synthesizing diverse heterocyclic frameworks (Fadda, Etman, El-Seidy, & Elattar, 2012; Rahmani, Mohammadpoor-Baltork, Khosropour, Moghadam, Tangestaninejad, & Mirkhani, 2018).

Fluorescent Chemosensors

A novel application of dimethylfuran tethered 2-aminopyridine-3-carbonitriles has been reported in the development of fluorescent chemosensors. These chemosensors exhibit high sensitivity and selectivity towards Fe3+ ions and picric acid, showcasing the potential of such compounds in environmental monitoring and safety applications (Shylaja, Rubina, Santharam Roja, & Kumar, 2020).

Antimicrobial and Antitumor Activities

Compounds derived from or related to "3-((1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile" have been explored for their biological activities. Research demonstrates the synthesis of pyridine derivatives and their evaluation for antibacterial and antitumor properties, indicating the medicinal chemistry relevance of such molecules (Elewa, Abdelhamid, Hamed, & Mansour, 2021).

Supramolecular Chemistry

The structural characterization of related compounds has provided insights into their supramolecular assembly and interaction patterns. Such studies are fundamental in understanding the physicochemical properties of these molecules, which is crucial for their application in materials science and drug design (Low, Cobo, Sánchez, Trilleras, & Glidewell, 2007).